4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid

• IUPAC Name: 4-methoxy-3-(4-propan-2-ylphenyl)benzoic acid
• InChI: InChI=1S/C17H18O3/c1-11(2)12-4-6-13(7-5-12)15-10-14(17(18)19)8-9-16(15)20-3/h4-11H,1-3H3,(H,18,19)
• InChI Key: LOABOULUQBRUOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=C(C=CC(=C2)C(=O)O)OC
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol

Description

4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid, also known as ibuprofen or Advil, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain, reduce fever, and decrease inflammation. It is one of the most widely used drugs in the world, with millions of people relying on it for relief from a variety of conditions. In

Mechanism of Action

The mechanism of action of 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a type of hormone that plays a role in inflammation, pain, and fever. By inhibiting COX enzymes, 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
In addition to its effects on COX enzymes, 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid has been shown to have a number of other biochemical and physiological effects. For example, it has been shown to inhibit the production of reactive oxygen species (ROS), which can cause damage to cells and tissues. Ibuprofen has also been shown to have antiplatelet effects, which can help to prevent blood clots.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid in lab experiments is that it is a well-established drug with a known mechanism of action. This makes it a useful tool for investigating the effects of COX inhibition on various biological processes. However, there are also limitations to using 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid in lab experiments. For example, its effects may be influenced by factors such as dosage and route of administration, which can make it difficult to compare results across different studies.

Future Directions

There are many potential future directions for research on 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid. One area of interest is the development of new formulations of the drug that can improve its effectiveness and reduce side effects. Another area of interest is the investigation of the effects of 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid on other biological processes, such as the immune system and the nervous system. Finally, there is ongoing research into the potential of 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid as a therapeutic agent for a variety of conditions, including cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid involves several steps, including the reaction of isobutylbenzene with oxygen to form 4-isobutylacetophenone, which is then converted to 4-isobutylphenylhydrazine. This compound is then reacted with acetic anhydride to form 4-isobutylphenylhydrazine acetate, which is then converted to 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid through a series of chemical reactions. The synthesis of 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid is a complex process that requires precise control over the reaction conditions and the use of specialized equipment.

Scientific Research Applications

Ibuprofen has been the subject of extensive scientific research, with numerous studies investigating its effectiveness in treating various conditions. Some of the conditions for which 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid has been studied include arthritis, menstrual cramps, headaches, and fever. In addition to its use as a pain reliever, 4-Methoxy-3-(4-propan-2-ylphenyl)benzoic acid has also been investigated for its potential to reduce the risk of certain types of cancer, including breast and colorectal cancer.